3-Nitrophenyl isothiocyanate
3-Nitrophenyl isothiocyanate
Brand Name:
Vulcanchem
CAS No.:
3529-82-6
VCID:
VC0147365
InChI:
InChI=1S/C7H4N2O2S/c10-9(11)7-3-1-2-6(4-7)8-5-12/h1-4H
SMILES:
C1=CC(=CC(=C1)[N+](=O)[O-])N=C=S
Molecular Formula:
C7H4N2O2S
Molecular Weight:
180.19 g/mol
3-Nitrophenyl isothiocyanate
CAS No.: 3529-82-6
Reference Standards
VCID: VC0147365
Molecular Formula: C7H4N2O2S
Molecular Weight: 180.19 g/mol
| CAS No. | 3529-82-6 |
|---|---|
| Product Name | 3-Nitrophenyl isothiocyanate |
| Molecular Formula | C7H4N2O2S |
| Molecular Weight | 180.19 g/mol |
| IUPAC Name | 1-isothiocyanato-3-nitrobenzene |
| Standard InChI | InChI=1S/C7H4N2O2S/c10-9(11)7-3-1-2-6(4-7)8-5-12/h1-4H |
| Standard InChIKey | OEZXLKSZOAWNJU-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC(=C1)[N+](=O)[O-])N=C=S |
| Canonical SMILES | C1=CC(=CC(=C1)[N+](=O)[O-])N=C=S |
| PubChem Compound | 19050 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume